Cas no 2172140-48-4 (benzyl 6-(methylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: benzyl 6-(methylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 2172140-48-4
• MF: C₁₉H₂₂N₂O₂
• MW: 310.390184879303
• CID: 6350723
• PubChem ID: 165522063
• Update Time: 2025-06-08

benzyl 6-(methylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 6-(methylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• 2172140-48-4
• benzyl 6-[(methylamino)methyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• EN300-1275328

• Inchi： 1S/C19H22N2O2/c1-20-12-16-7-8-18-13-21(10-9-17(18)11-16)19(22)23-14-15-5-3-2-4-6-15/h2-8,11,20H,9-10,12-14H2,1H3
• InChI Key： QUSQFPODJWTOHD-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC2C=CC(CNC)=CC=2CC1)=O

Computed Properties

• Exact Mass: 310.168127949g/mol
• Monoisotopic Mass: 310.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.6Ų

Additional information on benzyl 6-(methylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Exploring the Potential of Benzyl 6-(methylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2172140-48-4) in Modern Research

In the realm of organic chemistry and pharmaceutical research, benzyl 6-(methylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2172140-48-4) has emerged as a compound of significant interest. This molecule, characterized by its unique tetrahydroisoquinoline scaffold, offers a versatile platform for drug discovery and biochemical applications. Researchers are increasingly focusing on its potential as a building block for novel therapeutics, particularly in the fields of neurology and metabolic disorders.

The structural complexity of benzyl 6-(methylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate allows for diverse modifications, making it a valuable candidate for structure-activity relationship (SAR) studies. Its methylamino and benzyl carboxylate functional groups provide sites for selective derivatization, enabling the development of targeted molecules with enhanced bioavailability and efficacy. Recent studies have explored its role in modulating neurotransmitter pathways, aligning with the growing demand for central nervous system (CNS) therapeutics.

One of the most searched questions in scientific forums is: "What are the applications of tetrahydroisoquinoline derivatives in medicine?" This compound addresses this query by showcasing its potential in neuroprotective and anti-inflammatory applications. Its ability to cross the blood-brain barrier (BBB) has sparked interest in treating neurodegenerative conditions like Alzheimer's and Parkinson's diseases, topics frequently trending in biomedical research circles.

From a synthetic chemistry perspective, CAS No. 2172140-48-4 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are optimizing its production using catalytic methods to reduce waste and energy consumption, reflecting the broader shift toward environmentally friendly practices. This aligns with the rising popularity of searches like "green synthesis of heterocyclic compounds" and "sustainable drug development."

Another hot topic is the compound's role in precision medicine. With the advent of AI-driven drug design, benzyl 6-(methylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate is being studied for its compatibility with machine learning models that predict molecular interactions. This intersection of chemistry and technology is a frequent subject in high-impact journals and conferences.

In summary, benzyl 6-(methylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2172140-48-4) represents a multifaceted tool for advancing pharmaceutical innovation. Its relevance to neurological health, sustainable chemistry, and cutting-edge drug discovery ensures its continued prominence in scientific discourse. As research progresses, this compound may unlock new paradigms in personalized therapeutics and biomolecular engineering.